Tat-beclin 1

• IUPAC Name: 4-[[2-[[3-carboxy-2-[[2-[[2-[2-[1-[[4-carboxy-1-[(5-formamido-3,4-dioxo-1-phenylpentan-2-yl)amino]-1-oxobutan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]hydrazinyl]-3-(1H-indol-3-yl)propanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]propanoyl]amino]acetyl]amino]-5-[[1-[[2-[(1-carboxy-2-hydroxypropyl)amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C66H83N15O21/c1-4-35(2)56(65(100)74-44(20-22-54(89)90)62(97)75-45(23-37-13-7-5-8-14-37)58(93)50(84)30-68-34-82)81-80-49(25-39-28-69-42-18-12-11-17-41(39)42)64(99)77-47(26-40-29-67-33-72-40)63(98)78-48(27-55(91)92)60(95)70-31-51(85)73-43(19-21-53(87)88)61(96)76-46(24-38-15-9-6-10-16-38)59(94)71-32-52(86)79-57(36(3)83)66(101)102/h5-18,28-29,33-36,43-49,56-57,69,80-81,83H,4,19-27,30-32H2,1-3H3,(H,67,72)(H,68,82)(H,70,95)(H,71,94)(H,73,85)(H,74,100)(H,75,97)(H,76,96)(H,77,99)(H,78,98)(H,79,86)(H,87,88)(H,89,90)(H,91,92)(H,101,102)
• InChI Key: QQPORJWPQLZFOI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(CC1=CC=CC=C1)C(=O)C(=O)CNC=O)NNC(CC2=CNC3=CC=CC=C32)C(=O)NC(CC4=CN=CN4)C(=O)NC(CC(=O)O)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NC(CC5=CC=CC=C5)C(=O)NCC(=O)NC(C(C)O)C(=O)O
• Molecular Formula: C66H83N15O21
• Molecular Weight: 1422.5 g/mol

Description

Tat-beclin 1 is a useful research compound. Its molecular formula is C66H83N15O21 and its molecular weight is 1422.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tat-beclin 1 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tat-beclin 1 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cardiovascular Research : Tat-Beclin 1 peptide has shown potential in cardiovascular health, particularly in reducing triglyceride accumulation in the heart. This is achieved by stimulating autophagic flux and promoting lipophagy, which assists in removing cardiac lipid droplets, thereby counteracting lipotoxicity and promoting the removal of damaged mitochondria (Vervliet & Bultynck, 2017).

• Infectious Diseases : Tat-Beclin 1 has been studied for its role in enhancing autophagy to fight infectious diseases. It has been found effective against viruses such as West Nile and HIV, and in reducing the mortality of neonatal mice infected with chikungunya. The peptide inhibits replication of these viruses and decreases intracellular survival of certain bacteria (Shaffer, 2016).

• Osteoarthritis Research : In studies related to osteoarthritis, retro-inverso TAT-Beclin-1 was investigated for its potential to protect joints from osteoarthritis progression. However, it was found to not attenuate cartilage degeneration but rather induced synovial thickening involving cell proliferation and collagen deposition (Rockel et al., 2019).

• Gene Therapy Applications : Tat-Beclin 1 and Tat-Beclin 2 peptides have been found to enhance the viral entry step in gene therapy, promoting viral transduction and infection. This suggests their potential use as viral transduction enhancers in gene therapy (Majdoul et al., 2017).

• Stroke Research : In stroke research, Tat-Beclin 1 has been identified as a potent inducer of autophagy, which plays a protective role against pressure-overload-induced mitochondrial dysfunction and heart failure. Its application has shown beneficial effects in experimental stroke models (Li et al., 2016).

• Drug Delivery Systems : Research on acyclovir-loaded albumin nanoparticles modified with TAT peptide suggests its potential as an effective ocular drug delivery system for treating viral-related keratitis (Suwannoi et al., 2019).